N-(2-{[(3,4-dimethylphenoxy)acetyl]amino}ethyl)-6-methylpyridine-3-carboxamide

• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: N-[2-[[2-(3,4-dimethylphenoxy)acetyl]amino]ethyl]-6-methylpyridine-3-carboxamide
• InChI: InChI=1S/C19H23N3O3/c1-13-4-7-17(10-14(13)2)25-12-18(23)20-8-9-21-19(24)16-6-5-15(3)22-11-16/h4-7,10-11H,8-9,12H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key: UQCXQCVXIMFBIS-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OCC(=O)NCCNC(=O)C2=CN=C(C=C2)C)C
• solubility: 49.2 [ug/mL]

Description

N-(2-{[(3,4-dimethylphenoxy)acetyl]amino}ethyl)-6-methylpyridine-3-carboxamide, commonly known as DMXAA, is a small molecule that has been extensively studied for its potential as an anti-cancer agent. DMXAA was first discovered in the early 1990s and has since been the subject of numerous scientific studies. In

Mechanism of Action

The exact mechanism of action of DMXAA is not fully understood. However, it is believed that DMXAA works by activating the immune system to attack cancer cells. DMXAA has been shown to stimulate the production of cytokines, which are proteins that play a key role in the immune response. DMXAA has also been shown to inhibit the growth of blood vessels that supply tumors with nutrients and oxygen.
Biochemical and Physiological Effects
DMXAA has been shown to have a number of biochemical and physiological effects. In animal studies, DMXAA has been shown to increase the production of cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). DMXAA has also been shown to decrease the levels of certain enzymes that are involved in the growth and spread of cancer cells. In addition, DMXAA has been shown to increase the levels of reactive oxygen species (ROS) in cancer cells, which can lead to cell death.

Advantages and Limitations for Lab Experiments

One advantage of using DMXAA in lab experiments is that it is a small molecule that can easily penetrate cell membranes. This makes it a useful tool for studying the effects of cytokine production and ROS generation in cancer cells. However, one limitation of using DMXAA in lab experiments is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are several areas of future research that could be explored with DMXAA. One area is to further investigate the mechanism of action of DMXAA. Another area is to explore the potential of DMXAA in combination with other anti-cancer agents, such as chemotherapy and radiation therapy. Additionally, more research is needed to determine the effectiveness of DMXAA in different types of cancer and in different stages of cancer. Finally, more research is needed to determine the optimal dosage and administration of DMXAA in humans.

Synthesis Methods

The synthesis of DMXAA involves several steps. The starting material is 6-methylpyridine-3-carboxylic acid, which is converted to its acid chloride using thionyl chloride. The resulting acid chloride is then reacted with N-(2-aminoethyl)-3,4-dimethylphenol to form the corresponding amide. This amide is then acetylated using acetic anhydride to produce the final product, DMXAA. The overall yield of this synthesis method is around 30%.

Scientific Research Applications

DMXAA has been extensively studied for its potential as an anti-cancer agent. In preclinical studies, DMXAA has shown promising results in inhibiting tumor growth and inducing tumor cell death. DMXAA has also been shown to enhance the effectiveness of chemotherapy and radiation therapy in animal models. Clinical trials of DMXAA in humans have been conducted, but the results have been mixed. Some trials have shown promising results, while others have not.